2-methoxyequilin
2-methoxyequilin
Brand Name:
Vulcanchem
CAS No.:
116506-46-8
VCID:
VC0050113
InChI:
InChI=1S/C19H22O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h4,9-10,12,15,20H,3,5-8H2,1-2H3/t12-,15-,19-/m0/s1
SMILES:
CC12CCC3C(=CCC4=CC(=C(C=C34)OC)O)C1CCC2=O
Molecular Formula:
C19H22O3
Molecular Weight:
298.4 g/mol
2-methoxyequilin
CAS No.: 116506-46-8
Main Products
VCID: VC0050113
Molecular Formula: C19H22O3
Molecular Weight: 298.4 g/mol
| CAS No. | 116506-46-8 |
|---|---|
| Product Name | 2-methoxyequilin |
| Molecular Formula | C19H22O3 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (9S,13S,14S)-3-hydroxy-2-methoxy-13-methyl-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C19H22O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-16(20)17(22-2)10-14(11)12/h4,9-10,12,15,20H,3,5-8H2,1-2H3/t12-,15-,19-/m0/s1 |
| Standard InChIKey | SDAPOCMGOIRGRQ-ODYMNIRHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3C(=CCC4=CC(=C(C=C34)OC)O)[C@@H]1CCC2=O |
| SMILES | CC12CCC3C(=CCC4=CC(=C(C=C34)OC)O)C1CCC2=O |
| Canonical SMILES | CC12CCC3C(=CCC4=CC(=C(C=C34)OC)O)C1CCC2=O |
| Synonyms | 2-methoxyequilin |
| PubChem Compound | 3082797 |
| Last Modified | Nov 11 2021 |
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